3-((3,5-dimethylphenyl)sulfonyl)-6-fluoro-1-methyl-7-morpholinoquinolin-4(1H)-one

• IUPAC Name: 3-(3,5-dimethylphenyl)sulfonyl-6-fluoro-1-methyl-7-morpholin-4-ylquinolin-4-one
• InChI: InChI=1S/C22H23FN2O4S/c1-14-8-15(2)10-16(9-14)30(27,28)21-13-24(3)19-12-20(25-4-6-29-7-5-25)18(23)11-17(19)22(21)26/h8-13H,4-7H2,1-3H3
• InChI Key: AMMSVHBCCZWGEL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)S(=O)(=O)C2=CN(C3=CC(=C(C=C3C2=O)F)N4CCOCC4)C)C
• Molecular Formula: C22H23FN2O4S
• Molecular Weight: 430.5 g/mol
• CAS No.: 892788-07-7

Description

3-((3,5-dimethylphenyl)sulfonyl)-6-fluoro-1-methyl-7-morpholinoquinolin-4(1H)-one is a useful research compound. Its molecular formula is C22H23FN2O4S and its molecular weight is 430.5 g/mol. The purity is usually 95%.
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Biological Activity

The compound 3-((3,5-dimethylphenyl)sulfonyl)-6-fluoro-1-methyl-7-morpholinoquinolin-4(1H)-one, often referred to in the literature as a morpholinoquinoline derivative, has garnered attention for its potential biological activities, particularly in the context of cancer treatment. This article reviews the biological activity of this compound, focusing on its mechanisms of action, efficacy in various biological assays, and potential therapeutic applications.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

$$\text{C}_{19}\text{H}_{22}\text{F}\text{N}_2\text{O}_2\text{S}$$

This structure includes a sulfonyl group, a fluoro substituent, and a morpholine ring, which contribute to its biological activity.

Research indicates that this compound functions primarily through the inhibition of specific protein interactions involved in cellular signaling pathways. Notably, it has been shown to inhibit the DVL1 protein's binding capacity, which is crucial in the WNT signaling pathway. This inhibition leads to a reduction in β-catenin activity, thereby influencing cell proliferation and survival in cancerous cells.

In Vitro Studies

In vitro studies have demonstrated that the compound exhibits significant anticancer activity against various cancer cell lines. The following table summarizes key findings from these studies:

Cell Line	EC50 (μM)	Mechanism of Action
HCT116 (APC wt)	7.1 ± 0.6	Inhibition of DVL1 binding
HEK293	0.49 ± 0.11	Blocking WNT/β-catenin signaling
MCF-7	15.2 ± 1.2	Induction of ROS production

Key Observations:

• The compound showed selective inhibition of DVL1 with an EC50 value of 0.49 μM, indicating its potency in disrupting WNT signaling.
• In HCT116 cells expressing wild-type APC, the compound's ability to induce reactive oxygen species (ROS) suggests a potential mechanism for inducing apoptosis in cancer cells.

Case Studies

A notable case study involved the administration of the compound in xenograft models of colorectal cancer. The results indicated a marked reduction in tumor size compared to control groups treated with vehicle alone. Histological analyses revealed increased apoptosis and decreased proliferation markers in treated tumors.